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These application notes provide a comprehensive guide for the quantitative analysis of the
human DNA Damage Inducible Transcript 3 (DDIT3) gene expression using qPCR. DDIT3, also
known as C/EBP homologous protein (CHOP) or Growth Arrest and DNA Damage-inducible
protein 153 (GADD153), is a critical transcription factor involved in the cellular response to
endoplasmic reticulum (ER) stress, which can ultimately lead to apoptosis.[1][2][3] Accurate
and reliable measurement of DDIT3 mRNA levels is essential for research in oncology,
neurodegenerative diseases, and metabolic disorders where ER stress is a key pathological
feature.[4][5][6]

Validated gPCR Primers for Human DDIT3

The selection of highly specific and efficient primers is the most critical factor for successful
gPCR analysis. Several commercially available, pre-validated primer sets for human DDIT3 are
available, which have been cited in peer-reviewed publications. Using such primers can save
significant time and resources in assay development.

Table 1: Commercially Validated gPCR Primers for Human DDIT3
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HP207450 NM_004083 gPCR Primer [718]
Pair

OriGene

Technologies

Gene-specific
Sino Biological HP103560 NM_004083 gPCR Primer [9][10]
Pair

Note: It is crucial to obtain the specific primer sequences from the manufacturer if required for

publication or internal documentation.

DDIT3 Signaling Pathway in ER Stress

Under conditions of unresolved ER stress, the unfolded protein response (UPR) is activated.
One of the key branches of the UPR involves the PERK/elF2a/ATF4 pathway, which leads to
the transcriptional induction of DDIT3.[2] DDIT3 then acts as a transcription factor that
upregulates pro-apoptotic genes, such as BCL2L11 (Bim), and downregulates anti-apoptotic
genes like BCL2, thereby tipping the cellular balance towards apoptosis.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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